Cas no 1270312-39-4 (2-amino-2-(5-bromo-2-chloropyridin-3-yl)acetic acid)

• Product Name: 2-amino-2-(5-bromo-2-chloropyridin-3-yl)acetic acid
• CAS No: 1270312-39-4
• MF: C₇H₆BrClN₂O₂
• MW: 265.491739749908
• CID: 5997994
• PubChem ID: 129942244
• Update Time: 2025-05-22

2-amino-2-(5-bromo-2-chloropyridin-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(5-bromo-2-chloropyridin-3-yl)acetic acid
• EN300-1896298
• 1270312-39-4

• Inchi： 1S/C7H6BrClN2O2/c8-3-1-4(5(10)7(12)13)6(9)11-2-3/h1-2,5H,10H2,(H,12,13)
• InChI Key： RHEBBHLAJFBYHK-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)C(C(=O)O)N)Cl

Computed Properties

• Exact Mass: 263.93012g/mol
• Monoisotopic Mass: 263.93012g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 76.2Ų

Additional information on 2-amino-2-(5-bromo-2-chloropyridin-3-yl)acetic acid

Comprehensive Overview of 2-amino-2-(5-bromo-2-chloropyridin-3-yl)acetic acid (CAS No. 1270312-39-4)

2-amino-2-(5-bromo-2-chloropyridin-3-yl)acetic acid (CAS No. 1270312-39-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of pyridine derivatives, which are known for their versatile applications in drug discovery and material science. The presence of both bromo and chloro substituents on the pyridine ring, along with the aminoacetic acid moiety, makes it a valuable intermediate for synthesizing more complex molecules.

In recent years, the demand for halogenated pyridine compounds like 2-amino-2-(5-bromo-2-chloropyridin-3-yl)acetic acid has surged due to their role in developing targeted therapies and crop protection agents. Researchers are particularly interested in its potential as a building block for small molecule inhibitors, which are crucial in treating diseases such as cancer and inflammatory disorders. The compound's unique structure allows for selective modifications, enabling the creation of derivatives with enhanced bioactivity.

From a synthetic chemistry perspective, CAS No. 1270312-39-4 is often utilized in cross-coupling reactions and peptide bond formations. Its amino acid functionality facilitates conjugation with other biomolecules, making it a preferred choice for proteomics and bioconjugation studies. Additionally, the 5-bromo-2-chloropyridin-3-yl group provides a reactive site for further functionalization, which is essential in medicinal chemistry optimizations.

The compound's relevance extends to green chemistry initiatives, where researchers explore eco-friendly synthesis routes to minimize waste and energy consumption. Given the growing emphasis on sustainable drug development, 2-amino-2-(5-bromo-2-chloropyridin-3-yl)acetic acid is being studied for its compatibility with catalytic processes and biodegradable solvents. This aligns with the broader industry trend toward reducing the environmental footprint of chemical manufacturing.

Analytical characterization of 1270312-39-4 typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets stringent quality standards required for preclinical and clinical applications. Furthermore, its stability under various pH conditions and thermal profiles is a subject of ongoing research, particularly for formulation scientists working on oral drug delivery systems.

In the context of intellectual property, several patents highlight the use of 2-amino-2-(5-bromo-2-chloropyridin-3-yl)acetic acid in novel therapeutic agents. Its structural motif appears in claims related to kinase inhibitors and antibody-drug conjugates (ADCs), reflecting its importance in modern biopharmaceutical innovation. Companies investing in precision medicine often prioritize such compounds to develop next-generation treatments with fewer side effects.

For researchers sourcing CAS No. 1270312-39-4, it is critical to verify suppliers' credentials and ensure compliance with Good Manufacturing Practices (GMP). The compound's handling requires standard laboratory precautions, including the use of personal protective equipment (PPE) and proper ventilation. While not classified as hazardous under normal conditions, its halogenated nature warrants careful storage away from reactive metals.

Looking ahead, the integration of artificial intelligence (AI) in chemical research may accelerate the discovery of new applications for 2-amino-2-(5-bromo-2-chloropyridin-3-yl)acetic acid. Predictive algorithms can optimize its synthetic pathways or identify unexplored biological targets, bridging gaps between computational chemistry and experimental validation. This synergy is expected to drive innovation in personalized therapeutics and smart agriculture solutions.

In summary, 2-amino-2-(5-bromo-2-chloropyridin-3-yl)acetic acid (CAS No. 1270312-39-4) represents a multifaceted tool for advancing life sciences and material engineering. Its adaptability across diverse fields underscores the importance of continued investment in specialty chemicals that push the boundaries of scientific discovery. As global challenges like antimicrobial resistance and food security persist, compounds like this will remain at the forefront of interdisciplinary research.